Cas no 81093-59-6 (1-(1,3-benzothiazol-2-yl)pyrrolidin-2-one)
1-(1,3-benzothiazol-2-yl)pyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrrolidinone,1-(2-benzothiazolyl)-
- 2-Pyrrolidinone,1-(2-benzothiazolyl)-(9CI)
- 1-(1,3-benzothiazol-2-yl)pyrrolidin-2-one
- 1-(2-Benzothiazolyl)-2-pyrrolidinone
- 81093-59-6
- AKOS027416984
- MFCD07353913
- SY170001
- EN300-35825
- CS-0247151
- Z55670934
- HMS1736P08
- 1-(Benzo[d]thiazol-2-yl)pyrrolidin-2-one
- CHEMBL4559400
-
- Inchi: 1S/C11H10N2OS/c14-10-6-3-7-13(10)11-12-8-4-1-2-5-9(8)15-11/h1-2,4-5H,3,6-7H2
- InChI Key: IPVOAMZAIZLBIF-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1N1C(CCC1)=O
Computed Properties
- Exact Mass: 218.051
- Monoisotopic Mass: 218.051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.4A^2
- XLogP3: 2.1
1-(1,3-benzothiazol-2-yl)pyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B412155-50mg |
1-(1,3-benzothiazol-2-yl)pyrrolidin-2-one |
81093-59-6 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B412155-100mg |
1-(1,3-benzothiazol-2-yl)pyrrolidin-2-one |
81093-59-6 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B412155-500mg |
1-(1,3-benzothiazol-2-yl)pyrrolidin-2-one |
81093-59-6 | 500mg |
$ 320.00 | 2022-06-07 | ||
| Enamine | EN300-35825-0.05g |
1-(1,3-benzothiazol-2-yl)pyrrolidin-2-one |
81093-59-6 | 95.0% | 0.05g |
$42.0 | 2025-03-21 | |
| Enamine | EN300-35825-0.1g |
1-(1,3-benzothiazol-2-yl)pyrrolidin-2-one |
81093-59-6 | 95.0% | 0.1g |
$66.0 | 2025-03-21 | |
| Enamine | EN300-35825-0.25g |
1-(1,3-benzothiazol-2-yl)pyrrolidin-2-one |
81093-59-6 | 95.0% | 0.25g |
$92.0 | 2025-03-21 | |
| Enamine | EN300-35825-0.5g |
1-(1,3-benzothiazol-2-yl)pyrrolidin-2-one |
81093-59-6 | 95.0% | 0.5g |
$175.0 | 2025-03-21 | |
| Enamine | EN300-35825-1.0g |
1-(1,3-benzothiazol-2-yl)pyrrolidin-2-one |
81093-59-6 | 95.0% | 1.0g |
$256.0 | 2025-03-21 | |
| Enamine | EN300-35825-2.5g |
1-(1,3-benzothiazol-2-yl)pyrrolidin-2-one |
81093-59-6 | 95.0% | 2.5g |
$503.0 | 2025-03-21 | |
| Enamine | EN300-35825-5.0g |
1-(1,3-benzothiazol-2-yl)pyrrolidin-2-one |
81093-59-6 | 95.0% | 5.0g |
$743.0 | 2025-03-21 |
1-(1,3-benzothiazol-2-yl)pyrrolidin-2-one Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 1-(1,3-benzothiazol-2-yl)pyrrolidin-2-one
1-(1,3-Benzothiazol-2-yl)Pyrrolidin-2-one: A Comprehensive Overview
1-(1,3-Benzothiazol-2-yl)pyrrolidin-2-one (CAS No. 81093-59-6) is a versatile compound with significant applications in the fields of medicinal chemistry and materials science. This molecule, characterized by its unique benzothiazole and pyrrolidinone moieties, has garnered considerable attention due to its potential therapeutic properties and functional materials applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 1-(1,3-benzothiazol-2-yl)pyrrolidin-2-one.
The chemical structure of 1-(1,3-benzothiazol-2-yl)pyrrolidin-2-one is composed of a benzothiazole ring fused to a pyrrolidinone ring. The benzothiazole moiety is a heterocyclic aromatic compound that is widely used in various pharmaceuticals and dyes due to its strong electron-withdrawing properties. The pyrrolidinone ring, on the other hand, is known for its ability to form stable complexes with metal ions and its role in enhancing the solubility and bioavailability of compounds. The combination of these two rings in 1-(1,3-benzothiazol-2-yl)pyrrolidin-2-one results in a molecule with unique chemical and physical properties.
The synthesis of 1-(1,3-benzothiazol-2-yl)pyrrolidin-2-one can be achieved through several methods. One common approach involves the reaction of 2-aminothiophenol with pyrrolidine-2-one under appropriate conditions. This reaction typically proceeds via a nucleophilic substitution mechanism, where the amino group of 2-aminothiophenol attacks the carbonyl carbon of pyrrolidine-2-one, leading to the formation of the desired product. Recent advancements in synthetic methodologies have focused on improving the yield and purity of 1-(1,3-benzothiazol-2-yl)pyrrolidin-2-one, with some studies exploring the use of catalysts and green chemistry principles to enhance sustainability.
In terms of biological activities, 1-(1,3-benzothiazol-2-yl)pyrrolidin-2-one has shown promising results in various therapeutic areas. Research has demonstrated its potential as an antioxidant and anti-inflammatory agent. The benzothiazole moiety is known for its ability to scavenge free radicals and reduce oxidative stress, while the pyrrolidinone ring contributes to its anti-inflammatory properties by modulating inflammatory pathways. These combined effects make 1-(1,3-benzothiazol-2-yl)pyrrolidin-2-one a valuable candidate for the development of new drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.
Beyond its therapeutic applications, 1-(1,3-benzothiazol-2-yl)pyrrolidin-2-one has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. Recent studies have explored the use of 1-(1,3-benzothiazol-2-yl)pyrrolidin-2-one-based materials in organic light-emitting diodes (OLEDs) and solar cells. The ability to fine-tune the electronic properties through molecular design has led to improved device performance and efficiency.
The latest research on 1-(1,3-benzothiazol-2-yl)pyrrolidin-2-one has also focused on its potential as a drug delivery vehicle. The compound's ability to form stable complexes with metal ions can be leveraged to enhance the solubility and bioavailability of poorly soluble drugs. Additionally, its low toxicity profile makes it an attractive candidate for use in drug delivery systems designed to target specific tissues or cells.
In conclusion, 1-(1,3-benzothiazol-2-yl)pyrrolidin-2-one (CAS No. 81093-59-6) is a multifaceted compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure combines the beneficial properties of benzothiazole and pyrrolidinone moieties, making it a valuable molecule for both therapeutic and technological advancements. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific fields.
81093-59-6 (1-(1,3-benzothiazol-2-yl)pyrrolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)